![molecular formula C17H12Br2N4S3 B4290493 3,6-bis[(3-bromobenzyl)thio][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B4290493.png)
3,6-bis[(3-bromobenzyl)thio][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Overview
Description
3,6-bis[(3-bromobenzyl)thio][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, commonly referred to as BBTT, is a heterocyclic compound with potential applications in the field of medicinal chemistry. This compound has received significant attention due to its unique structure and potential therapeutic properties.
Mechanism of Action
The exact mechanism of action of BBTT is not fully understood. However, it is believed that BBTT exerts its therapeutic effects by interacting with specific molecular targets in cells. BBTT has been shown to interact with enzymes involved in DNA synthesis and repair, as well as with proteins involved in cell signaling pathways.
Biochemical and Physiological Effects:
BBTT has been shown to have several biochemical and physiological effects. In vitro studies have shown that BBTT inhibits cell proliferation and induces apoptosis in cancer cells. BBTT has also been shown to reduce the production of inflammatory cytokines in vitro. Additionally, BBTT has been shown to inhibit the growth of several bacterial strains in vitro.
Advantages and Limitations for Lab Experiments
BBTT has several advantages for use in lab experiments. It is relatively easy to synthesize, and high yields of pure BBTT can be obtained. BBTT is also stable under standard laboratory conditions. However, BBTT has some limitations for lab experiments. It is not water-soluble, which can make it difficult to use in certain assays. Additionally, BBTT has not been extensively studied in vivo, which limits its potential applications.
Future Directions
There are several future directions for research on BBTT. One area of research could focus on the development of BBTT derivatives with improved pharmacological properties. Another area of research could focus on the in vivo efficacy of BBTT for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of BBTT and its potential molecular targets.
Scientific Research Applications
BBTT has shown potential as a therapeutic agent for the treatment of various diseases. One study has shown that BBTT has anti-cancer properties, inhibiting the growth of cancer cells in vitro. Another study has shown that BBTT has anti-inflammatory properties, reducing the production of inflammatory cytokines in vitro. BBTT has also been shown to have antimicrobial properties, inhibiting the growth of several bacterial strains in vitro.
Properties
IUPAC Name |
3,6-bis[(3-bromophenyl)methylsulfanyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12Br2N4S3/c18-13-5-1-3-11(7-13)9-24-15-20-21-16-23(15)22-17(26-16)25-10-12-4-2-6-14(19)8-12/h1-8H,9-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPOGKPXSUVVXIO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)CSC2=NN=C3N2N=C(S3)SCC4=CC(=CC=C4)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12Br2N4S3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
528.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-bromo-N-(2-bromo-4,6-difluorophenyl)-5-(2-furyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide](/img/structure/B4290421.png)
![6-amino-4-(3-nitrophenyl)-3-(trifluoromethyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile](/img/structure/B4290428.png)
![6-amino-4-(2-furyl)-3-(trifluoromethyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile](/img/structure/B4290433.png)
![6-amino-4-(3,4-dimethoxyphenyl)-3-(trifluoromethyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile](/img/structure/B4290435.png)
![6-amino-4-(4-bromophenyl)-3-(trifluoromethyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile](/img/structure/B4290443.png)
![2-[3-(4-methoxyphenyl)-4-phenyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-6,8-dioxabicyclo[3.2.1]octan-4-one](/img/structure/B4290462.png)
![diethyl 2,2'-{1,3,4-thiadiazole-2,5-diylbis[thio(1-oxoethane-2,1-diyl)imino]}bis(4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)](/img/structure/B4290483.png)
![2,2'-[[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-3,6-diylbis(thio)]bis[N-(4-bromophenyl)acetamide]](/img/structure/B4290486.png)
